Cas no 3687-83-0 (1-Naphthalenesulfonicacid, 4-amino-5-hydroxy-6-[2-(2-hydroxy-3,5-dinitrophenyl)diazenyl]-, sodiumsalt (1:1))

• Product Name: 1-Naphthalenesulfonicacid, 4-amino-5-hydroxy-6-[2-(2-hydroxy-3,5-dinitrophenyl)diazenyl]-, sodiumsalt (1:1)
• CAS No: 3687-83-0
• MF: C₁₆H₁₀N₅NaO₉S
• MW: 471.333472728729
• CID: 309193
• PubChem ID: 135666560
• Update Time: 2025-04-19

1-Naphthalenesulfonicacid, 4-amino-5-hydroxy-6-[2-(2-hydroxy-3,5-dinitrophenyl)diazenyl]-, sodiumsalt (1:1) Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenesulfonicacid, 4-amino-5-hydroxy-6-[2-(2-hydroxy-3,5-dinitrophenyl)diazenyl]-, sodiumsalt (1:1)
• C.I. Mordant Green 14
• sodium (6E)-4-amino-6-[2-(2-hydroxy-3,5-dinitrophenyl)hydrazinylidene]-5-oxo-5,6-dihydronaphthalene-1-sulfonate
• Sodium 4-amino-5-hydroxy-6-((2-hydroxy-3,5-dinitrophenyl)azo)naphthalene-1-sulphonate
• NS00048579
• EINECS 222-985-8
• 3687-83-0
• SODIUM 4-AMINO-5-HYDROXY-6-[(2-HYDROXY-3,5-DINITROPHENYL)AZO]NAPHTHALENE-1-SULFONATE

• Inchi： 1S/C16H11N5O9S.Na/c17-9-2-4-13(31(28,29)30)8-1-3-10(16(23)14(8)9)18-19-11-5-7(20(24)25)6-12(15(11)22)21(26)27;/h1-6,22-23H,17H2,(H,28,29,30);/q;+1/p-1/b19-18+;
• InChI Key： YMFGKYYZIZXBLU-LTRPLHCISA-M
• SMILES： S(C1C=CC(=C2C(=C(C=CC2=1)/N=N/C1C=C(C=C(C=1O)[N+](=O)[O-])[N+](=O)[O-])O)N)(=O)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 471.0098
• Monoisotopic Mass: 471.009692
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 32
• Rotatable Bond Count: 2
• Complexity: 906
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 245

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 231.19